Cas no 4559-89-1 (Urea, N-[2-(diethylamino)ethyl]-N'-phenyl-)

Urea, N-[2-(diethylamino)ethyl]-N'-phenyl- structure
4559-89-1 structure
Product Name:Urea, N-[2-(diethylamino)ethyl]-N'-phenyl-
CAS No:4559-89-1
MF:C13H21N3O
MW:235.3253428936
CID:324155
PubChem ID:410208
Update Time:2025-04-19

Urea, N-[2-(diethylamino)ethyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[2-(diethylamino)ethyl]-N'-phenyl-
    • 1-[2-(diethylamino)ethyl]-3-phenylurea
    • AKOS003544647
    • 4559-89-1
    • ST51033182
    • DTXSID80328431
    • Inchi: 1S/C13H21N3O/c1-3-16(4-2)11-10-14-13(17)15-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H2,14,15,17)
    • InChI Key: YTGXKAVGGWIDKO-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)NCCN(CC)CC

Computed Properties

  • Exact Mass: 235.16863
  • Monoisotopic Mass: 235.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.37
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